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The tables below summarize infrared (IR) and nuclear magnetic resonance (NMR) data from studies of

specific zinc thiocyanate complexes with amine ligands.

Table 1: Characteristic IR Vibration Frequencies (cm⁻¹)

Complex Description ν(C≡N) / ν(SCN) Other Relevant Vibrations Citation

| Zn(NCS)₂(nicotinamide)₂ | Around 2100 (vs) | - ν(NH): ~3300

δ(NH₂): ~1600 | [1] | | [Zn(diamine)(NCS)₂] (e.g., diaminoethane, diamino cyclohexane) | Near 2100 |

- ν(NH): ~3300
ν(CN) of diamine: ~1000 | [2] |

Table 2: NMR Chemical Shifts (δ in ppm)

Complex Description Nucleus Chemical Shifts (δ) and Assignments Citation

| Zn(NCS)₂(nicotinamide)₂ (in DMSO‑d⁶) | ¹H NMR | Nicotinamide aromatic H: 8.69 (s, 1H), 8.24 (d, 1H),

8.10 (dt, 1H), 7.57 (dd, 1H) Amide NH₂: 8.15 (s, 2H) | [1] | | | ¹³C NMR | Nicotinamide ring C: 151.6, 148.6,

135.3, 130.8, 124.3 Carboxamide C=O: 167.3 Thiocyanate C: ~132.7 | [1] |
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Experimental Protocols for Complex Preparation

Here are detailed methodologies for synthesizing zinc thiocyanate complexes from the cited research.

Synthesis of Zn(NCS)₂(nicotinamide)₂ [1]

Reaction Scheme: Zn²⁺ + 2 SCN⁻ + 2 nicotinamide → Zn(NCS)₂(nicotinamide)₂

Procedure:
The complex was prepared via an in situ reaction in aqueous solution at room temperature.

A solution of potassium thiocyanate (KSCN) was added to a solution of zinc sulfate (ZnSO₄).
An aqueous solution of nicotinamide was then added to the mixture.

Crystals suitable for X-ray analysis were obtained by slow evaporation of the solution.
Characterization: The complex was characterized by elemental analysis, IR spectroscopy, and

single-crystal X-ray diffraction.

General Synthesis of [Zn(diamine)(NCS)₂] Complexes [2]

Reaction Scheme: ZnCl₂ + 2 KSCN + diamine → [Zn(diamine)(NCS)₂] + 2 KCl

Procedure:
Dissolve 1 mmol of ZnCl₂ in 5 mL of water.

Add 1 mmol of the diamine (e.g., 1,2-diaminoethane, cis-1,2-diaminocyclohexane) dissolved in
15 mL of methanol. Stir for 15 minutes.

Add a solution of 2 mmol of potassium thiocyanate (KSCN) in 10 mL of water.
Stir the resulting solution for 30 minutes.

Allow the solution to stand at room temperature for slow evaporation, which yields crystalline
products.

Characterization: The complexes were characterized by IR spectroscopy, and their structures were
determined by X-ray crystallography or predicted by DFT calculations.

Coordination Chemistry Workflow

The following diagram illustrates the general experimental workflow for the synthesis and characterization

of these coordination complexes, as described in the protocols.
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Start: Prepare Reagents
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Synthesis and characterization workflow for zinc thiocyanate complexes.
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Key Technical Insights

Coordination Mode: In discrete molecular complexes, the thiocyanate ion (SCN⁻) coordinates to
the zinc ion exclusively through its nitrogen atom (N-monodentate), forming Zn-NCS bonds [2].

IR Spectroscopy Indicator: The sharp, very strong ν(C≡N) stretching band around 2100 cm⁻¹ is
the most critical feature in IR analysis, confirming the presence of coordinated thiocyanate [1] [2].

This is typically shifted from its position in uncoordinated KSCN (around 2140 cm⁻¹) [2].
Molecular Structure: These complexes often adopt a distorted tetrahedral geometry around the

zinc center, coordinated by two nitrogen atoms from the thiocyanate ligands and two nitrogen atoms
from the organic amine ligands [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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